Cas no 90245-89-9 (2,2-dimethylbut-3-en-1-amine)

• Product Name: 2,2-dimethylbut-3-en-1-amine
• CAS No: 90245-89-9
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD19204774
• CID: 791323
• PubChem ID: 642326
• Update Time: 2025-04-19

2,2-dimethylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-amine, 2,2-dimethyl-
• 2,2-dimethylbut-3-en-1-amine
• InChI=1/C6H13N/c1-4-6(2,3)5-7/h4H,1,5,7H2,2-3H
• 90245-89-9
• DTXSID40349006
• AKOS006340737
• EN300-243868

• MDL： MFCD19204774
• Inchi： 1S/C6H13N/c1-4-6(2,3)5-7/h4H,1,5,7H2,2-3H3
• InChI Key： QYINCSDHMJPJRV-UHFFFAOYSA-N
• SMILES： NCC(C=C)(C)C

Computed Properties

• Exact Mass: 99.104799419g/mol
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų